Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate
Overview
Description
Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate, also known as MAP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. MAP is a chiral compound, meaning that it exists in two different forms that are mirror images of each other.
Mechanism of Action
The mechanism of action of Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate is not fully understood, but it is believed to act by modulating the activity of certain neurotransmitters in the brain. Specifically, it has been shown to increase the levels of serotonin and norepinephrine in the brain, which are known to play a role in regulating mood and emotions.
Biochemical and Physiological Effects:
Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to reduce anxiety and depression-like behaviors in animal models of these disorders.
Advantages and Limitations for Lab Experiments
One advantage of using Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it has been shown to have low toxicity in animal models, making it a potentially safe candidate for use in humans. However, one limitation of using Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in humans.
Future Directions
There are several future directions for research on Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate. One potential avenue of research is to further investigate its mechanism of action, in order to better understand how it produces its therapeutic effects. Additionally, further studies are needed to determine its safety and efficacy in humans, particularly in the treatment of depression and anxiety disorders. Finally, there is a need for the development of new and improved methods for synthesizing Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate, in order to make it more widely available for research and potential clinical use.
Scientific Research Applications
Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate has been studied extensively for its potential use as a therapeutic agent in the treatment of various diseases. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate has also been studied for its potential use in the treatment of depression and anxiety disorders.
properties
IUPAC Name |
methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3/c1-14-10-6-4-3-5-8(10)9(12)7-11(13)15-2/h3-6,9H,7,12H2,1-2H3/t9-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZLXYLGMAADKPH-VIFPVBQESA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(CC(=O)OC)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1[C@H](CC(=O)OC)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3R)-4-Chloro-2,3-dihydrobenzo[b]furan-3-ylamine](/img/structure/B3222428.png)
![(2R)-2-[4-(trifluoromethoxy)phenyl]pyrrolidine](/img/structure/B3222432.png)
![(2S)-2-[3,5-bis(trifluoromethyl)phenyl]piperidine](/img/structure/B3222480.png)
